Cas no 1026796-53-1 (3-Bromo-2-isopropoxyphenol)

• Product Name: 3-Bromo-2-isopropoxyphenol
• CAS No: 1026796-53-1
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• CID: 2625843
• PubChem ID: 52180811
• Update Time: 2025-04-21

3-Bromo-2-isopropoxyphenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-[(propan-2-yl)oxy]phenol
• Phenol, 3-bromo-2-(1-methylethoxy)-
• MB12055
• 3-Bromo-2-isopropoxyphenol
• DTXSID40680249
• 1026796-53-1

• Inchi： 1S/C9H11BrO2/c1-6(2)12-9-7(10)4-3-5-8(9)11/h3-6,11H,1-2H3
• InChI Key： OSULYEKTMXRPSA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC(C)C)O

Computed Properties

• Exact Mass: 229.99424g/mol
• Monoisotopic Mass: 229.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 231.09g/mol
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų